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Compound of Interest

Compound Name: 1H-Benzo[g]indole

Cat. No.: B1329717 Get Quote

An In-depth Technical Guide to 1H-Benzo[g]indole: Properties, Synthesis, and Applications

Introduction
1H-Benzo[g]indole is a polycyclic aromatic hydrocarbon consisting of a benzene ring fused to

an indole moiety.[1] This tricyclic heterocyclic compound serves as a crucial structural motif in

medicinal chemistry and materials science. Its planar, electron-rich system makes it an

attractive scaffold for the development of novel therapeutic agents and functional organic

materials. This guide provides a comprehensive overview of the physical and chemical

properties of 1H-Benzo[g]indole, along with insights into its synthesis and biological

relevance, tailored for researchers, scientists, and professionals in drug development.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of 1H-Benzo[g]indole are summarized

in the tables below. This data is essential for its handling, characterization, and application in a

laboratory setting.

Table 1: General and Molecular Properties of 1H-Benzo[g]indole
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Property Value Reference

IUPAC Name 1H-benzo[g]indole [2]

Synonyms
1H-Benz[g]indole, 6,7-

Benzindole, NSC 153687

CAS Number 233-34-1 [1][2]

Molecular Formula C₁₂H₉N [1][2]

Molar Mass 167.21 g/mol [1][2]

Appearance Solid

Assay 97%

Table 2: Physicochemical Data for 1H-Benzo[g]indole

Property Value Reference

Melting Point 180-184 °C [1]

Boiling Point (Predicted) 371.1 ± 11.0 °C [1]

Density (Predicted) 1.229 ± 0.06 g/cm³ [1]

Water Solubility Insoluble [3]

pKa (Predicted) 5.77 ± 0.40 [3]

Spectral Data
Spectroscopic data is critical for the identification and characterization of 1H-Benzo[g]indole.

Table 3: Spectroscopic Information for 1H-Benzo[g]indole
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Technique Data Highlights Reference

¹³C NMR
Spectra available, recorded on

a Bruker WH-90 instrument.
[2]

Mass Spectrometry (GC-MS) Spectral data is available. [2]

Mass Spectrometry (LC-MS)
Precursor Adduct [M]+ at m/z

167.0725.
[2]

Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 1H-Benzo[g]indole are not

extensively available in the public domain, a general approach can be inferred from established

indole synthesis methods. The Fischer indole synthesis is a classic and versatile method for

constructing indole ring systems and can be adapted for benzo[a]carbazoles, a related class of

compounds.

General Protocol for Fischer Indole Synthesis of a Benzo-fused Indole Derivative:

Hydrazone Formation:

In a round-bottom flask equipped with a reflux condenser, dissolve the appropriate

arylhydrazine hydrochloride (1.0 equivalent) and a suitable cyclic ketone (e.g., a tetralone

derivative, 1.0 equivalent) in glacial acetic acid.

Heat the mixture to reflux. The reaction progress should be monitored by Thin Layer

Chromatography (TLC).

Work-up and Extraction:

Upon completion, allow the reaction mixture to cool to room temperature.

Pour the cooled mixture into ice-cold water.

Extract the aqueous mixture with a suitable organic solvent, such as ethyl acetate.

Purification of the Intermediate:
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Combine the organic layers and wash with a saturated sodium bicarbonate solution,

followed by brine.

Dry the organic layer over anhydrous sodium sulfate.

Concentrate the solvent under reduced pressure.

Purify the crude product by column chromatography on silica gel to afford the dihydro-

benzo-fused indole intermediate.

Dehydrogenation (Aromatization):

Dissolve the intermediate (1.0 equivalent) in a suitable solvent like toluene or dioxane.

Add a dehydrogenating agent, such as 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ)

or palladium on carbon (Pd/C).

Heat the mixture to reflux until the reaction is complete, as monitored by TLC.

Final Purification:

Cool the reaction mixture. If Pd/C was used, filter the mixture.

Concentrate the solvent.

Purify the resulting residue by column chromatography to yield the final 1H-
Benzo[g]indole product.

Reactivity and Biological Significance
1H-Benzo[g]indole serves as a valuable building block in organic synthesis. It is a useful

fused indole that can be a starting material in various chemical reactions.[1] The indole nucleus

is a prominent scaffold in numerous biologically active compounds and approved drugs.[4][5][6]

Derivatives of benzo[g]indole have been investigated as non-covalent inhibitors of the Keap1-

Nrf2 protein-protein interaction, which is a significant target in drug discovery for conditions

involving oxidative stress.[7] Furthermore, its role as a reactant in the preparation of tryptophan

dioxygenase inhibitors highlights its potential in developing anticancer immunomodulators.
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Visualizations
The following diagrams illustrate key conceptual workflows related to 1H-Benzo[g]indole.

Generalized Synthetic Workflow

Arylhydrazine + Cyclic Ketone

Hydrazone Formation
(Acid Catalyst)

Cyclization & Dehydration
(Heat)

Dihydro-benzo[g]indole

Dehydrogenation
(e.g., Pd/C)

1H-Benzo[g]indole

Purification
(Chromatography)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1329717?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 1H-Benzo[g]indole.
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Caption: Logical workflow of 1H-Benzo[g]indole as a scaffold in drug discovery.

Safety Information
1H-Benzo[g]indole is classified as toxic if swallowed and causes serious eye damage.[2]

Appropriate personal protective equipment, including gloves, eye shields, and a dust mask,

should be used when handling this compound. It should be stored in a well-ventilated place,

and containers should be kept tightly closed.

Hazard Statements: H301 (Toxic if swallowed), H318 (Causes serious eye damage).[2]

Precautionary Statements: P280 (Wear protective gloves/protective clothing/eye

protection/face protection), P301 + P310 + P330 (IF SWALLOWED: Immediately call a

POISON CENTER or doctor/physician. Rinse mouth), P305 + P351 + P338 + P310 (IF IN

EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor/physician).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1329717#physical-and-chemical-properties-of-1h-
benzo-g-indole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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